Cas no 1807212-17-4 (Ethyl 5-chloro-3-cyano-2-mercaptophenylacetate)

• Product Name: Ethyl 5-chloro-3-cyano-2-mercaptophenylacetate
• CAS No: 1807212-17-4
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• CID: 4943695
• Update Time: 2025-05-21

Ethyl 5-chloro-3-cyano-2-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-3-cyano-2-mercaptophenylacetate

• Inchi： 1S/C11H10ClNO2S/c1-2-15-10(14)5-7-3-9(12)4-8(6-13)11(7)16/h3-4,16H,2,5H2,1H3
• InChI Key： QEXHVONGMYSZED-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(=C(C=1)CC(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 5-chloro-3-cyano-2-mercaptophenylacetate

Ethyl 5-chloro-3-cyano-2-mercaptophenylacetate: A Comprehensive Overview

Ethyl 5-chloro-3-cyano-2-mercaptophenylacetate, identified by the CAS number 1807212-17-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as an intermediate in organic synthesis.

The molecular structure of Ethyl 5-chloro-3-cyano-2-mercaptophenylacetate is characterized by a phenyl ring substituted with a chlorine atom at position 5, a cyano group at position 3, and a mercapto group (-SH) at position 2. The acetate ester group attached to the phenyl ring further enhances its chemical versatility. This combination of functional groups makes it a valuable compound for exploring various chemical reactions and biological activities.

Recent studies have highlighted the potential of Ethyl 5-chloro-3-cyano-2-mercaptophenylacetate in the development of new therapeutic agents. Researchers have investigated its anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as arthritis and neurodegenerative diseases. Additionally, the compound has shown promise as a precursor in the synthesis of more complex molecules with potential pharmacological activities.

In terms of synthesis, Ethyl 5-chloro-3-cyano-2-mercaptophenylacetate can be prepared through a series of well-established organic reactions. The synthesis typically involves the substitution of a suitable phenol derivative with an acetylating agent in the presence of an acid catalyst. The introduction of chlorine and cyano groups can be achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the specific conditions and reagents used.

The compound's reactivity is largely influenced by its functional groups. The mercapto group (-SH) is known for its nucleophilic properties, making it a valuable site for further chemical modifications. The cyano group (-CN), on the other hand, introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its reactivity in various reactions.

From an applications perspective, Ethyl 5-chloro-3-cyano-2-mersaptophenylacetate has been explored in the development of new materials and sensors. Its ability to form stable thiol-based bonds makes it a candidate for use in surface chemistry and nanotechnology applications.

In conclusion, Ethyl 5-chloro-3-cyano-2-mersaptophenylacetate (CAS No: 1807212-17-4) is a versatile compound with a wide range of potential applications in both academic research and industrial settings. Its unique structure and functional groups make it an invaluable tool for advancing our understanding of organic chemistry and developing new therapeutic agents.